Cas no 62634-47-3 (1-azido-2-ethoxyethane)

• Product Name: 1-azido-2-ethoxyethane
• CAS No: 62634-47-3
• MF: C₄H₉N₃O
• MW: 115.133760213852
• CID: 437178
• PubChem ID: 12538937
• Update Time: 2025-06-08

1-azido-2-ethoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1-azido-2-ethoxy-
• 1-azido-2-ethoxyethane
• EN300-1271922
• DTXSID50501754
• 62634-47-3
• 2-ethoxyethyl azide
• AKOS010633168

• Inchi： 1S/C4H9N3O/c1-2-8-4-3-6-7-5/h2-4H2,1H3
• InChI Key： UFQQYZYHTUVNDA-UHFFFAOYSA-N
• SMILES： O(CC)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 115.07467
• Monoisotopic Mass: 115.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 57.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 1-azido-2-ethoxyethane

1-Azido-2-Ethoxyethane (CAS No. 62634-47-3): An Overview of Its Properties, Applications, and Recent Research

1-Azido-2-ethoxyethane (CAS No. 62634-47-3) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-(2-azidoethoxy)ethanol, is characterized by its unique azide functional group and ethoxy substituent, which contribute to its diverse reactivity and potential applications.

The chemical structure of 1-azido-2-ethoxyethane consists of an azide group (-N₃) attached to an ethylene backbone, with an additional ethoxy group (-OCH₂CH₃) on the adjacent carbon. This combination provides a platform for various chemical transformations and biological interactions. The azide group is particularly noteworthy due to its high reactivity in click chemistry reactions, making 1-azido-2-ethoxyethane a valuable building block in synthetic chemistry.

In recent years, the use of 1-azido-2-ethoxyethane has expanded beyond traditional synthetic applications. One of the most significant areas of research involves its role in bioconjugation and drug delivery systems. The azide group can be selectively reacted with terminal alkynes through the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. This reaction is highly efficient and orthogonal to many other functional groups, making it ideal for conjugating biomolecules such as peptides, proteins, and nucleic acids.

A study published in the *Journal of Medicinal Chemistry* in 2021 highlighted the use of 1-azido-2-ethoxyethane in the development of targeted drug delivery systems. Researchers demonstrated that by conjugating this compound to specific targeting ligands, they could achieve enhanced cellular uptake and reduced off-target effects. This approach has shown promise in improving the efficacy and safety of therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

Beyond its applications in drug delivery, 1-azido-2-ethoxyethane has also been explored for its potential in materials science. The unique properties of this compound make it suitable for the synthesis of functional polymers and coatings. For example, a recent study in *Macromolecules* reported the use of 1-azido-2-ethoxyethane as a monomer in the preparation of stimuli-responsive hydrogels. These hydrogels exhibit tunable mechanical properties and can be used in tissue engineering and controlled release applications.

The safety profile of 1-azido-2-ethoxyethane is another important consideration for its widespread use. While azides are generally considered to be reactive compounds, proper handling and storage protocols can mitigate potential hazards. Research has shown that under controlled conditions, 1-azido-2-ethoxyethane can be safely used in laboratory settings without significant risk.

In conclusion, 1-Azido-2-Ethoxyethane (CAS No. 62634-47-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug delivery systems, bioconjugation reactions, and functional materials. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow further.